Cas no 71-00-1 (L-Histidine)

• Product Name: L-Histidine
• CAS No: 71-00-1
• MF: C₆H₉N₃O₂
• MW: 155.154560804367
• MDL: MFCD00064315
• CID: 33922
• PubChem ID: 329750006

L-Histidine Chemical and Physical Properties

Names and Identifiers

• L-Histidine
• L-Histidine,free base
• (S)-2-Amino-3-(4-imidazolyl)propionic acid~H-His-OH
• L-Histidine Base
• H-His-OH
• L-Hisidine
• CultureSure L-Histidine, Animal-derived-free
• Histidine
• HISTIDINE, L-(P)
• HISTIDINE, L-(RG)
• L-[+]-Histidine
• L-HISTIDINE AJI 92
• d,l-histidine
• FEMA 3694
• Histidin
• H-L-HIS-OH
• L-HIS
• L-Histdine
• NSC 137773
• L-2-Amino-3-(4-imidazolyl)propionic acid
• glyoxaline-5-alanine
• Anti-rheuma
• L-(-)-Histidine
• Istidina
• S-Histidine
• (L)-Histidine
• Histidine (VAN)
• histidina
• (S)-4-(2-Amino-2-carboxyethyl)imidazole
• Histidinum
• (2S)-2-amino-3-(1H-imidazol-4-yl)propanoic acid
• L-Histidin
• (S)-alpha-amino-1H-imidazole-4-propanoic acid
• HISTIDINE, L-
• Histidinum [INN-Latin]
• Histidine [USAN:INN]
• (S)-Histidine
• Histidina [INN-Spanish]
• L-beta-(4-Imidazolyl)alanin
• 4-(2-Amino-2-carboxyethyl)imidazole
• 1H-Imidazole-4-alanine,
• His
• D-Histidine
• L-histidinium(1+)
• L-histidine monocation
• L-histidine anion
• D-histidinium(2+)
• L-histidine dianion
• 71-00-1
• D-histidinate(2-)
• (2S)-2-amino-3-(1H-imidazol-4-yl)propanoate
• D-histidine monoanion
• alpha-Amino-1H-imidazole-4-propionic acid
• 4-[(2S)-2-ammonio-2-carboxyethyl]-1H-imidazol-3-ium
• DL-Histidine
• D-histidine monocation
• D-Histidin
• (R)-alpha-Amino-1H-imidazole-4-propionic acid
• L-histidinate(1-)
• DHI
• L-histidine dication
• L-histidinium(2+)
• H
• D-histidinium(1+)
• L-histidine monoanion
• (2S)-2-ammonio-3-(1H-imidazol-3-ium-4-yl)propanoate
• D-histidinate(1-)
• 4-[(2R)-2-ammonio-2-carboxyethyl]-1H-imidazol-3-ium
• (2S)-2-amino-3-imidazol-1-id-4-ylpropanoate
• (2R)-2-ammonio-3-(1H-imidazol-3-ium-4-yl)propanoate
• D-histidine dication
• D-histidine dianion
• (S)-alpha-Amino-1H-imidazole-4-propionic acid
• (2R)-2-amino-3-imidazol-1-id-4-ylpropanoate
• (2R)-2-amino-3-(1H-imidazol-4-yl)propanoate
• L-histidinate(2-)
• (S)1H-Imidazole-4-alanine
• AI3-26558
• bmse000039
• L-Alanine, 3-(1H-imidazol-4-yl)-
• Histidine, European Pharmacopoeia (EP) Reference Standard
• NCGC00162189-02
• NS00074195
• Lopac0_000566
• SCHEMBL3259
• NCGC00162189-05
• 1H-Imidazole-4-propanoic acid, .alpha.-amino-, (S)-
• 1hsl
• B81AEDB0-EACA-4296-9BAB-52D60F137FFB
• CAREDO Treating Periodontitis Toothpastes100g
• HY-N0832
• F8881-8926
• H0149
• (S)-alpha-Amino-1H-imidazole-4-propionate
• DTXCID503126
• L-Histidine, certified reference material, TraceCERT(R)
• Lopac-H-8125
• US9138393, Histidine
• amino-1H-imidazole-4-propanoic acid
• EINECS 200-745-3
• 1H-Imidazole-4-alanine, (S)-
• (S)-2-amino-3-(1H-imidazol-4-yl)propanoic acid
• AS-14171
• L-Histidine, non-animal source
• H-2310
• HISTIDINE [INN]
• alpha-Amino-4(or 5)-imidazolepropionic acid
• Histidina (INN-Spanish)
• S3989
• L-Histidine, ReagentPlus(R), >=99% (TLC)
• Treating Periodontitis Toothpaste
• BDBM181118
• (S)-alpha-Amino-1H-imidazole-4-propanoate
• 1lag
• CHEBI:27570
• L-HISTIDINE [USP-RS]
• NCGC00015518-01
• CS-7781
• SERINE IMPURITY C [EP IMPURITY]
• HISTIDINE [HSDB]
• L-HISTIDINE [JAN]
• HISTIDINE (USP MONOGRAPH)
• L-Histidine, United States Pharmacopeia (USP) Reference Standard
• L-Histidine, Pharmaceutical Secondary Standard; Certified Reference Material
• F8889-0575
• NSC-137773
• (S)-2-Amino-3-(4-imidazolyl)propionic acid
• L-HISTIDINE [FHFI]
• DB00117
• amino-4-imidazoleproprionic acid
• (S)-1H-Imidazole-4-alanine
• CAREDO Treating Periodontitis Toothpastes
• (S)-a-Amino-1H-imidazole-4-propanoate
• Histidinum (INN-Latin)
• HISTIDINE (II)
• AKOS015854051
• L-beta-(4-Imidazolyl)-alpha-alanin
• HISTIDINE [MART.]
• HISTIDINE [WHO-DD]
• Histidine, monohydrochloride
• CHEMBL17962
• (S)-a-Amino-1H-imidazole-4-propanoic acid
• HISTIDINE [II]
• CCG-204656
• (2S)-2-amino-3-(imidazol-4-yl)propanoic acid
• 1H-Imidazole-4-propanoic acid, alpha-amino-, (S)-
• L-hystidine
• bmse000976
• GTPL4670
• Z359369984
• NSC137773
• Imidazole C-4(5) deriv. 5
• Q485277
• Histidine (L-Histidine)
• UNII-4QD397987E
• HISTIDINE [USP MONOGRAPH]
• DTXSID9023126
• (S)-2-Amino-3-(imidazol-4-yl)propanoic acid
• GTPL3310
• FEMA No. 3694
• amino-1H-imidazole-4-propanoate
• (2S)-2-amino-3-(1H-imidazol-5-yl)propanoic acid
• L-Histidine, p.a., 98.5%
• SDCCGSBI-0050549.P002
• D70843
• HISTIDINE [USAN]
• HSDB 1810
• CHEBI:15971
• C00135
• L-His-OH
• AKOS026676613
• L-Histidine, SAJ special grade, >=98.5%
• HISTIDINE [VANDF]
• 3-(1H-imidazol-4-yl)-L-Alanine
• AC-35086
• HISTIDINE (MART.)
• amino-4-imidazoleproprionate
• HISTIDINE [MI]
• M02982
• MFCD00064315
• DA-64956
• HISTIDINE (EP MONOGRAPH)
• bmse001015
• NCGC00162189-01
• HISTIDINE [EP MONOGRAPH]
• [3H]histidine
• (S)-2-Amino-3-(4-imidazolyl)propionsaeure
• 4QD397987E
• Histidine,(S)
• 7006-35-1
• alpha-Amino-1H-imidazole-4-propionic acid, (S)-
• L-Histidine (H-His-OH)
• US9144538, Histidine
• D00032
• Histidine (USP/INN)
• (2S)-2-amino-3-(1H-imidazol-4-yl)propanoic acid hydrochloride
• [3H]-histidine
• L-Histidine, BioUltra, >=99.5% (NT)
• EN300-57334
• BDBM7953
• L-Histidine, cell culture tested, meets EP, USP testing specifications, from non-animal source
• L-Histidine, Vetec(TM) reagent grade, >=99%
• L-HISTIDINE [FCC]
• L-Histidine (JP18)
• 200-745-3
• FH15651
• HY-N0832R
• L-Histidine (Standard)

• MDL： MFCD00064315
• Inchi： 1S/C6H9N3O2/c7-5(6(10)11)1-4-2-8-3-9-4/h2-3,5H,1,7H2,(H,8,9)(H,10,11)/t5-/m0/s1
• InChI Key： HNDVDQJCIGZPNO-YFKPBYRVSA-N
• SMILES： O([H])C([C@]([H])(C([H])([H])C1=C([H])N=C([H])N1[H])N([H])[H])=O
• BRN： 4673585

Computed Properties

• Exact Mass: 155.069477g/mol
• Surface Charge: 0
• XLogP3: -3.2
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 3
• Monoisotopic Mass: 155.069477g/mol
• Monoisotopic Mass: 155.069477g/mol
• Topological Polar Surface Area: 92Ų
• Heavy Atom Count: 11
• Complexity: 151
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Molecular Weight: 155.15
• Surface Charge: 0
• Tautomer Count: 2

Experimental Properties

• Dissociation Constants: pK1'= 1.78; pK2'= 5.97; pK3'= 8.97
• Taste: Sweet
• Color/Form: White crystals or crystalline powders. Odourless. Slightly bitter
• Density: 1.3092 (rough estimate)
• Melting Point: 282 °C (dec.) (lit.)
• Boiling Point: 278.95°C (rough estimate)
• Flash Point: 282oC
• Refractive Index: 13 ° (C=11, 6mol/L HCl)
• PH: 7.0-8.0 (25℃, 0.1M in H2O)
• Solubility: H2O: 50 mg/mL
• Water Partition Coefficient: 41.6 g/L (25 ºC)
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
• PSA: 92.00000
• LogP: 0.06440
• Merck: 4720
• FEMA: 3694 | L-HISTIDINE
• Specific Rotation: 12.4 º (c=11,6N HCl)
• pka: 1.8(at 25℃)
• Optical Activity: [α]20/D −39±1°, c = 2% in H2O
• Sensitiveness: Sensitive to light
• Solubility: Soluble in water (4.3g/100ml, 25 ℃), extremely insoluble in ethanol, insoluble in ether

L-Histidine Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：1
• Hazard Category Code： R22: harmful if swallowed.
• Safety Instruction： S24/25
• FLUKA BRAND F CODES：10-23
• RTECS：MS3070000
• Hazardous Material Identification：
• Risk Phrases：R22; R36/37/38
• Safety Term：S24/25
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• TSCA：Yes

Related Categories

• Natural Products and Extracts Plant Extracts Plant based Ripariosida hermaphrodita
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Histidine and derivatives

Additional information on L-Histidine

L-Histidine (CAS No. 71-00-1): A Comprehensive Guide to This Essential Amino Acid

L-Histidine (CAS No. 71-00-1) is a semi-essential amino acid that plays a critical role in human physiology. As one of the 20 standard amino acids, L-Histidine is a precursor to histamine, a vital compound for immune response, digestion, and neurotransmission. Its unique chemical structure, featuring an imidazole side chain, allows it to participate in pH buffering and metal ion binding, making it indispensable in enzymatic reactions and protein folding.

In recent years, L-Histidine supplements have gained popularity among athletes and health enthusiasts due to their potential benefits in muscle recovery and anti-inflammatory effects. Studies suggest that L-Histidine may help reduce oxidative stress and support cardiovascular health by regulating nitric oxide production. This has led to increased searches for "L-Histidine benefits" and "best L-Histidine supplements" on platforms like Google and health forums.

The industrial applications of L-Histidine (CAS No. 71-00-1) extend beyond nutrition. It is widely used in pharmaceutical formulations, particularly in drugs targeting gastric ulcers and allergic reactions. Its role as a chelating agent also makes it valuable in cosmetic formulations, where it enhances the stability of active ingredients. With the rise of clean beauty trends, queries like "L-Histidine in skincare" have surged, reflecting consumer interest in science-backed ingredients.

From a biochemical perspective, L-Histidine is notable for its participation in the biosynthesis of carnosine, a dipeptide linked to anti-aging and exercise performance. Researchers are exploring its potential in mitigating neurodegenerative diseases, fueling searches for "L-Histidine and brain health." Its ability to modulate inflammatory pathways has also positioned it as a candidate for gut health research, aligning with the growing focus on microbiome science.

Quality and sourcing are paramount when selecting L-Histidine products. Manufacturers adhere to strict standards like USP and EP to ensure purity, especially for medical-grade L-Histidine. Consumers frequently search for "L-Histidine dosage" and "side effects," emphasizing the need for accurate information. As a naturally occurring amino acid found in meat, dairy, and grains, L-Histidine is generally recognized as safe (GRAS) by regulatory bodies.

In summary, L-Histidine (CAS No. 71-00-1) is a multifaceted compound with applications spanning nutrition, medicine, and cosmetics. Its evolving role in personalized health and preventive medicine underscores its relevance in contemporary scientific discourse. Whether you're a researcher, formulator, or health-conscious individual, understanding L-Histidine's properties can unlock new opportunities for innovation and well-being.